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Compound of Interest

Compound Name:
2-(Aminomethyl)phenol

hydrochloride

CAS No.: 61626-91-3

Cat. No.: B112843

Get Quote

Technical Guide for Heterocycle Construction and Ligand Design[1]

Executive Summary
2-(Aminomethyl)phenol hydrochloride (CAS: 5471-26-1), often referred to as 2-

hydroxybenzylamine HCl or 2-HOBA, is a bifunctional building block characterized by an ortho-

substituted phenol and a primary benzylic amine.[1] This specific geometry facilitates rapid

intramolecular cyclization and stable metal chelation.

While the free base is prone to oxidative degradation (forming dark quinone-like species), the

hydrochloride salt offers excellent shelf stability. This guide details the protocols for unlocking

its reactivity in three critical domains:

Heterocycle Synthesis: Rapid access to 3,4-dihydro-2H-1,3-benzoxazines.

Ligand Design: Synthesis of "Salan" and Schiff-base ligands for asymmetric catalysis.

Medicinal Chemistry: Utilization as a pharmacophore scaffold and reactive scavenger.[1]
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Chemical Profile & Handling Strategy
The utility of this compound relies on the controlled release of the free amine from its

hydrochloride salt.

Property Specification Notes

Formula
Bifunctional: Nucleophilic

Amine + Phenolic Hydroxyl

MW 159.61 g/mol Salt form

Solubility Water, Methanol, DMSO

Poor solubility in non-polar

solvents (DCM, Toluene) until

neutralized.[1]

Stability Hygroscopic solid

Store desiccated.[1] Free base

oxidizes rapidly in air (turns

brown).

pKa ~8.6 (Amine), ~10.0 (Phenol)

Requires base (e.g.,

,

) for nucleophilic activation.[1]

Critical Handling Protocol: In Situ Neutralization
Avoid isolating the free base when possible. Instead, perform in situ neutralization within the

reaction vessel to minimize oxidative degradation.

Reagent: Use Triethylamine (

) or Diisopropylethylamine (DIPEA) (1.05 - 1.1 equivalents).[1]

Solvent System: For organic synthesis, use Methanol (MeOH) or Ethanol (EtOH) where the

salt is soluble, or a biphasic system (DCM/Water) if extraction is immediate.
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Application I: Synthesis of 3,4-Dihydro-2H-1,3-
Benzoxazines
The most distinct application of 2-(aminomethyl)phenol is the synthesis of benzoxazine

monomers.[1] Unlike the traditional Mannich route (Phenol + Amine + Formaldehyde), using

this pre-functionalized scaffold reduces side reactions and oligomer formation.

Mechanism
The reaction proceeds via a "closed" Mannich condensation. The amine reacts with

formaldehyde to form an iminium ion, which is then intercepted by the ortho-phenolic oxygen to

close the oxazine ring.

Protocol A: Ring Closure with Paraformaldehyde
Target: Synthesis of unsubstituted or N-substituted benzoxazine cores.[1]

Reagents:

2-(Aminomethyl)phenol HCl (1.0 equiv)[1]

Paraformaldehyde (1.1 equiv)

Triethylamine (

) (1.1 equiv)

Solvent: Toluene or 1,4-Dioxane (anhydrous)[1]

Step-by-Step:

Neutralization: Suspend 2-(aminomethyl)phenol HCl in Toluene. Add

and stir at room temperature for 15 minutes. The solution may become slightly cloudy due to

formation.

Addition: Add Paraformaldehyde (powder) in one portion.
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Cyclization: Equip the flask with a Dean-Stark trap (if using Toluene) or a reflux condenser.

Heat to reflux (110°C) for 4–6 hours.

Monitoring: Monitor by TLC (SiO2, Hexane:EtOAc 3:1). The polar starting material will

disappear, replaced by a less polar spot (Benzoxazine).

Workup: Cool to room temperature. Filter off the triethylamine hydrochloride salts.

Purification: Concentrate the filtrate. The product is often a viscous oil or low-melting solid.

Purify via flash column chromatography (neutral alumina or silica gel) if necessary.

Application II: "Salan" & Schiff Base Ligand
Synthesis
2-(Aminomethyl)phenol is a "half-unit" for Salen (imine) and Salan (amine) ligands.[1] These

are crucial for Titanium, Manganese, and Aluminum catalysts used in asymmetric epoxidations

and polymerizations.

Protocol B: Reductive Amination for Salan Ligands
Target: Synthesis of unsymmetrical amine-phenol ligands.

Reagents:

2-(Aminomethyl)phenol HCl (1.0 equiv)[1]

Substituted Salicylaldehyde (e.g., 3,5-di-tert-butylsalicylidene) (1.0 equiv)[1]

Base:

(1.0 equiv, aq) or

(organic)[1]

Reductant:

(1.5 equiv)[1]

Solvent: Methanol (MeOH)[1]
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Step-by-Step:

Imine Formation: Dissolve the aldehyde in MeOH. In a separate vial, dissolve 2-

(aminomethyl)phenol HCl in minimal MeOH and add the base. Combine the solutions.

Stir: Stir at Room Temperature (RT) for 2–4 hours. A yellow/orange precipitate (Schiff base)

often forms.

Reduction: Cool the mixture to 0°C. Add

portion-wise (gas evolution occurs).

Completion: Allow to warm to RT and stir for 2 hours. The yellow color should fade as the

imine is reduced to the amine (Salan).

Quench: Quench with dilute

(to pH ~6) to destroy excess borohydride, then basify to pH 10 with

.

Extraction: Extract with DCM (

). Dry over

and concentrate.

Visualizing the Reactivity Pathways
The following diagram illustrates the divergence of reactivity based on the reaction partner and

conditions.
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Figure 1: Reactivity divergence of 2-(Aminomethyl)phenol.[1] Note the central role of the in situ

free-basing step.

Scientific Integrity & Troubleshooting (E-E-A-T)
The "Oligomerization" Trap

Issue: In benzoxazine synthesis, a common failure mode is the formation of phenolic resins

(oligomers) rather than the closed ring.

Cause: This occurs if the ratio of Formaldehyde is too low or if the reaction temperature is

insufficient to drive off water.

Solution: Ensure a slight excess of Paraformaldehyde (1.1–1.2 equiv) and use a Dean-Stark

trap to physically remove water, pushing the equilibrium toward the closed ring [1].

Oxidative Darkening[1]
Issue: Reaction mixture turns black/dark brown rapidly.

Cause: Oxidation of the phenol/amine moiety, likely due to trace metals or high pH in aerobic

conditions.

Solution: Degas solvents with Nitrogen/Argon before use.[1] Add the base only after the

system is inerted.

Biological Relevance (2-HOBA)
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Context: In drug development, this molecule (as 2-HOBA) is a potent scavenger of isoketals

(highly reactive products of lipid peroxidation).[1]

Validation: Unlike generic antioxidants, 2-HOBA reacts covalently with

-ketoaldehydes (isoketals) via the pyrrole formation mechanism, preventing them from
modifying cellular proteins.[1] This mechanism is specific and rate-favorable compared to
protein adduct formation [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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